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Compound of Interest

Compound Name: Acetophenone-d8

Cat. No.: B143793

Technical Guide to the Physical Characteristics
of Acetophenone-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical characteristics of
Acetophenone-d8, a deuterated analog of acetophenone. The information presented herein is
intended to support research and development activities where this compound is utilized. This
document outlines its boiling and melting points, supported by detailed experimental protocols
for these determinations.

Core Physical Properties of Acetophenone-d8

Acetophenone-d8, with the chemical formula CeDsCOCDs3, is a stable, isotopically labeled
form of acetophenone. Its physical properties are crucial for its application in various scientific
fields, including as an internal standard in mass spectrometry and in mechanistic studies of
chemical reactions.

Quantitative Data Summary

The primary physical constants for Acetophenone-d8 are summarized in the table below.
These values are critical for predicting its behavior under various experimental conditions,
ensuring proper handling, and for the design of synthetic and analytical procedures.
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Physical Property Value (°C)
Boiling Point 202 °C
Melting Point 19-20 °C

Experimental Protocols for Physical
Characterization

Accurate determination of boiling and melting points is fundamental to verifying the identity and
purity of a chemical substance. The following sections detail the standard laboratory
methodologies for these measurements.

Determination of Melting Point

The capillary method is a widely used and reliable technique for determining the melting point
of a solid organic compound.[1]

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the
temperature at which the substance transitions from a solid to a liquid is recorded.[1] Pure
crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[2]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar) or a Thiele tube setup[2]

Capillary tubes (sealed at one end)

Thermometer

Heating medium (mineral oil for Thiele tube)

Mortar and pestle (for sample preparation)
Procedure:

o Sample Preparation: The sample must be completely dry and in a fine powdered form.[1] A
small amount of the solid is introduced into the open end of a capillary tube. The tube is then
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inverted and tapped gently to pack the sample into the sealed end, aiming for a sample
height of 2-3 mm.

e Apparatus Setup:

o Melting Point Apparatus: The capillary tube is inserted into the heating block of the
apparatus.

o Thiele Tube: The capillary tube is attached to a thermometer using a rubber band,
ensuring the band is above the level of the heating oil. The assembly is then placed in the

Thiele tube containing mineral oil.
e Heating and Observation:
o Arapid initial heating can be performed to determine an approximate melting point.

o For an accurate measurement, a second sample is heated slowly, at a rate of about 1-2°C
per minute, starting from a temperature approximately 15-20°C below the approximate
melting point.

o Data Recording: Two temperatures are recorded to define the melting range:
o The temperature at which the first drop of liquid appears.

o The temperature at which the entire sample has turned into a clear liquid.

Determination of Boiling Point

The Thiele tube method is a common and efficient technique for determining the boiling point of
a liquid, especially when only a small sample volume is available.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure. This method identifies this temperature by observing
the point at which a continuous stream of vapor bubbles ceases and the liquid is drawn into an
inverted capillary tube.

Apparatus:
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e Thiele tube

e Small test tube or fusion tube

o Capillary tube (sealed at one end)

e Thermometer

e Heating medium (e.g., mineral oil)

e Bunsen burner or other heat source

Procedure:

o Sample Preparation: A small amount of the liquid (about 0.5 mL) is placed into the small test
tube. A capillary tube, with its sealed end pointing upwards, is then placed inside the test
tube containing the liquid.

o Apparatus Setup: The test tube assembly is attached to a thermometer with a rubber band.
This entire setup is then inserted into the Thiele tube, ensuring the sample is positioned near
the middle of the oil bath.

e Heating: The side arm of the Thiele tube is gently and continuously heated with a small
flame. This design promotes the circulation of the heating oil, ensuring a uniform
temperature.

e Observation and Data Recording:

o

As the temperature rises, a stream of bubbles will emerge from the open end of the
inverted capillary tube as the trapped air and then the sample's vapor expand.

o

Heating is continued until a vigorous and continuous stream of bubbles is observed.

[¢]

The heat source is then removed, and the apparatus is allowed to cool.

[¢]

The boiling point is the temperature at which the stream of bubbles stops and the liquid is
drawn back into the capillary tube.
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Workflow and Pathway Visualization

The logical flow for the physical characterization of a chemical substance like Acetophenone-
d8 is depicted in the following diagram.
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Caption: Workflow for determining the physical characteristics of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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